Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C14H23NO B1504825 3-Amino-2,6-di-tert-butylphenol CAS No. 400629-10-9

3-Amino-2,6-di-tert-butylphenol

Cat. No. B1504825
CAS RN: 400629-10-9
M. Wt: 221.34 g/mol
InChI Key: VCARCUTZCGGQOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08354427B2

Procedure details

NaBH4 (433 mg, 11.45 mmol) was added to a solution of 2,6-di-tert-butyl-3-nitrophenol (950 mg, 3.780 mmol) and NiCl2 (1.24 g, 9.568 mmol) in methanol (15 mL) at −15° C. After the addition was complete, the reaction mixture was stirred for 20 seconds and water was added immediately and the reaction mixture was extracted with ethyl acetate. The combined organic layers were dried over anhydrous Na2SO4 and evaporated in vacuo to afford 3-amino-2,6-di-tert-butyl-phenol (650 mg, 78%). 1H NMR (300 MHz, CDCl3) δ 6.92 (d, J=8.4 Hz, 1H), 6.24 (d, J=8.4 Hz, 1H), 5.39 (s, 1H), 1.62 (s, 9H), 1.39 (s, 9H); MS (ESI) m/z: 222.2 [M+H+].
Name
NaBH4
Quantity
433 mg
Type
reactant
Reaction Step One
Name
2,6-di-tert-butyl-3-nitrophenol
Quantity
950 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
15 mL
Type
solvent
Reaction Step One
Name
NiCl2
Quantity
1.24 g
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-amino-2,6-di-tert-butyl-phenol
Yield
78%

Identifiers

REACTION_CXSMILES
[BH4-].[Na+].[C:3]([C:7]1[C:12]([N+:13]([O-])=O)=[CH:11][CH:10]=[C:9]([C:16]([CH3:19])([CH3:18])[CH3:17])[C:8]=1[OH:20])([CH3:6])([CH3:5])[CH3:4].O>CO.Cl[Ni]Cl>[NH2:13][C:12]1[C:7]([C:3]([CH3:6])([CH3:5])[CH3:4])=[C:8]([OH:20])[C:9]([C:16]([CH3:17])([CH3:18])[CH3:19])=[CH:10][CH:11]=1 |f:0.1|

Inputs

Step One
Name
NaBH4
Quantity
433 mg
Type
reactant
Smiles
[BH4-].[Na+]
Name
2,6-di-tert-butyl-3-nitrophenol
Quantity
950 mg
Type
reactant
Smiles
C(C)(C)(C)C1=C(C(=CC=C1[N+](=O)[O-])C(C)(C)C)O
Name
methanol
Quantity
15 mL
Type
solvent
Smiles
CO
Name
NiCl2
Quantity
1.24 g
Type
catalyst
Smiles
Cl[Ni]Cl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for 20 seconds
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After the addition
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over anhydrous Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 20 s
Name
3-amino-2,6-di-tert-butyl-phenol
Type
product
Smiles
NC=1C(=C(C(=CC1)C(C)(C)C)O)C(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 650 mg
YIELD: PERCENTYIELD 78%
YIELD: CALCULATEDPERCENTYIELD 77.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.